Cas no 2137899-19-3 (methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate)
methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate
- methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate
- 2137899-19-3
- EN300-1067656
-
- Inchi: 1S/C9H13N3O2/c1-14-9(13)6-2-3-12-7(10)5-11-8(12)4-6/h5-6H,2-4,10H2,1H3
- InChI Key: HLHWWQYYKPYOPP-UHFFFAOYSA-N
- SMILES: O(C)C(C1CC2=NC=C(N)N2CC1)=O
Computed Properties
- Exact Mass: 195.100776666g/mol
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 70.1Ų
methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1067656-0.05g |
methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate |
2137899-19-3 | 95% | 0.05g |
$1261.0 | 2023-10-28 | |
| Enamine | EN300-1067656-0.1g |
methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate |
2137899-19-3 | 95% | 0.1g |
$1320.0 | 2023-10-28 | |
| Enamine | EN300-1067656-0.25g |
methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate |
2137899-19-3 | 95% | 0.25g |
$1381.0 | 2023-10-28 | |
| Enamine | EN300-1067656-0.5g |
methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate |
2137899-19-3 | 95% | 0.5g |
$1440.0 | 2023-10-28 | |
| Enamine | EN300-1067656-1.0g |
methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate |
2137899-19-3 | 1g |
$1500.0 | 2023-06-10 | ||
| Enamine | EN300-1067656-2.5g |
methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate |
2137899-19-3 | 95% | 2.5g |
$2940.0 | 2023-10-28 | |
| Enamine | EN300-1067656-5.0g |
methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate |
2137899-19-3 | 5g |
$4349.0 | 2023-06-10 | ||
| Enamine | EN300-1067656-10.0g |
methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate |
2137899-19-3 | 10g |
$6450.0 | 2023-06-10 | ||
| Enamine | EN300-1067656-1g |
methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate |
2137899-19-3 | 95% | 1g |
$1500.0 | 2023-10-28 | |
| Enamine | EN300-1067656-5g |
methyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate |
2137899-19-3 | 95% | 5g |
$4349.0 | 2023-10-28 |
methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate
Methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate (CAS No. 2137899-19-3): A Comprehensive Overview
Methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate, identified by its CAS number 2137899-19-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule has garnered attention due to its unique structural features and potential biological activities. The imidazopyridine core of this compound presents a versatile scaffold that has been explored in the development of various therapeutic agents.
The chemical structure of methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate consists of an imidazopyridine ring system substituted with an amino group at the 3-position and a carboxylate ester at the 7-position. This arrangement provides multiple sites for functionalization, making it a valuable building block for medicinal chemists. The presence of both basic and acidic functionalities within the molecule allows for interactions with a wide range of biological targets, including enzymes and receptors.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential applications in treating various diseases. The imidazopyridine scaffold has been particularly studied for its role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative disorders. Researchers have leveraged the structural flexibility of this scaffold to design molecules that can interact with specific proteins and enzymes involved in these pathways.
One of the most compelling aspects of methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate is its potential as a precursor for more complex drug candidates. The carboxylate ester group at the 7-position can be further modified through various chemical reactions, such as hydrolysis or transesterification, to introduce different functional groups. This adaptability makes it an attractive candidate for synthetic chemistry approaches aimed at optimizing pharmacological properties.
Recent studies have highlighted the importance of imidazopyridine derivatives in drug development. For instance, researchers have reported the synthesis and characterization of several imidazopyridine-based compounds that exhibit potent activity against inflammatory cytokines and have shown promise in preclinical models. These findings underscore the therapeutic potential of this chemical class and reinforce the interest in exploring new derivatives.
The pharmacological profile of methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate has been investigated through both computational modeling and experimental studies. Computational approaches have been used to predict binding affinities and interactions with biological targets, while experimental studies have focused on assessing in vitro activities and pharmacokinetic properties. These combined efforts have provided valuable insights into the compound's potential as a lead molecule for drug development.
In addition to its therapeutic applications, methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate has shown promise in material science applications. Its unique structural features make it a suitable candidate for designing organic semiconductors and other advanced materials. The ability to functionalize the imidazopyridine core allows for fine-tuning of electronic properties, which is crucial for developing next-generation electronic devices.
The synthesis of methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the imidazopyridine ring system efficiently. These methods are essential for producing sufficient quantities of the compound for both research and commercial purposes.
The safety profile of methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate is another critical aspect that has been evaluated through toxicological studies. These studies have focused on assessing acute toxicity、chronic exposure effects、and potential side reactions. The results from these evaluations are crucial for determining appropriate handling procedures and ensuring that the compound can be safely used in both laboratory and industrial settings.
The future directions for research on methyl 3-amino-5H,6H,7 H,8 H -imidazo1,2 -apyridine -7 -carboxylate include further exploration of its biological activities and development of novel derivatives with enhanced pharmacological properties。 Collaborative efforts between synthetic chemists、pharmacologists、and biologists are essential to fully realize the potential of this compound as a therapeutic agent。
In conclusion,methyl 3-amino -5 H,6 H,7 H,8 H -imidazo1,2 -apyridine -7 -carboxylate (CAS No .2137899 -19 -3) is a versatile heterocyclic compound with significant potential in pharmaceutical chemistry。 Its unique structural features、functionalization possibilities、and promising biological activities make it an attractive candidate for drug development。 Ongoing research efforts are expected to yield new insights into its therapeutic applications and contribute to advancements in medicine。
2137899-19-3 (methyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)